Cas no 35559-25-2 ( )

• Product Name: &nbsp
• CAS No: 35559-25-2
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 920465
• PubChem ID: 6862753
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-[(3-nitrophenyl)methylideneamino]-3-phenylthiourea
• 3-Nitro-benzaldehyd-(2,4-dinitro-phenylhydrazon)
• 3-Nitro-benzaldehyd-< 4-phenyl-thiosemicarbazon>
• 3-Nitro-benzaldehyd-2.4-dinitro-phenylhydrazon
• 3-nitro-benzaldehyde 4-phenyl-thiosemicarbazone
• 3-nitrobenzaldehyde-4-n
• Ambcb5104732
• Benzaldehyde, 3-nitro-, (2,4-dinitrophenyl)hydrazone
• Benzaldehyde, m-nitro-, (2,4-dinitrophenyl)hydrazone
• m-nitrobenzaldehyde 2,4-dinitrophenylhydrazone
• m-Nitro-benzaldehyd-p-nitrophenylhydrazon
• NCGC00332154-01
• CHEMBL194029
• NSC213886
• 1-[(E)-(3-nitrophenyl)methyleneamino]-3-phenyl-thiourea
• NSC-213886
• AB01326128-02
• 1-[(E)-(3-nitrophenyl)methylideneamino]-3-phenylthiourea
• AKOS002184296
• Hydrazinecarbothioamide, 2-[(3-nitrophenyl)methylene]-N-phenyl-, (2E)-
• 3-nitrobenzaldehyde N-phenylthiosemicarbazone
• 35559-25-2
• (2E)-2-(3-nitrobenzylidene)-N-phenylhydrazinecarbothioamide
• STK947811
• &nbsp;

• Inchi： 1S/C14H12N4O2S/c19-18(20)13-8-4-5-11(9-13)10-15-17-14(21)16-12-6-2-1-3-7-12/h1-10H,(H2,16,17,21)/b15-10+
• InChI Key： LUNHSXYBMVDRNL-XNTDXEJSSA-N
• SMILES： S=C(N/N=C/C1C=CC=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.06826
• Monoisotopic Mass: 300.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 79.56